2-(2,3-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide

Specification

• Molecular Formula: C23H29NO4S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide
• Standard InChI: InChI=1S/C23H29NO4S/c1-4-19-8-10-20(11-9-19)14-24(21-12-13-29(26,27)16-21)23(25)15-28-22-7-5-6-17(2)18(22)3/h5-11,21H,4,12-16H2,1-3H3
• Standard InChI Key: MKJOWRQRGPFNOR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)COC3=CC=CC(=C3C)C

Introduction

Structural Components

• 2,3-Dimethylphenoxy Group: This part of the molecule is derived from a phenol with two methyl groups attached at positions 2 and 3. It is known for its stability and potential biological activity.

• 1,1-Dioxidotetrahydrothiophen-3-yl Group: This component involves a tetrahydrothiophene ring with two oxygen atoms attached to the sulfur atom, indicating a sulfonyl group. It is often used in compounds for their pharmacological properties.

• 4-Ethylbenzyl Group: This is a benzyl group with an ethyl substituent at the para position, contributing to the compound's lipophilicity and potential biological interactions.

Synthesis Methods

While specific synthesis details for this compound are not available, similar compounds are typically synthesized using methods involving:

• Coupling Reactions: Such as those using propylphosphonic anhydride or other coupling agents to link different parts of the molecule together.

• Esterification and Amidation: Steps might involve converting carboxylic acids into esters or amides using appropriate reagents like lithium hydroxide for hydrolysis and triethylamine for amidation.

Potential Applications

Compounds with similar structures are often investigated for their pharmacological activities, such as:

• Potassium Channel Activators: Some related compounds have been studied for their ability to activate GIRK1/2 potassium channels.

• Anti-inflammatory Agents: Other compounds with thiophene or benzothiophene rings have shown potential as anti-inflammatory agents, such as 5-lipoxygenase inhibitors.

Characterization Techniques

Characterization of such compounds typically involves:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ${}^{1}$H and ${}^{13}$C NMR are used to determine the structure and purity of the compound.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is used to confirm the molecular weight and purity of the compound.

Data Tables

Given the lack of specific data on 2-(2,3-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide, we can create a hypothetical table based on similar compounds:

Compound	Yield (%)	LC-MS (m/z)	${}^{1}$H NMR (δ, ppm)
Example 1	75	450.0 [M+H]+	7.50-7.44 (m, 1H), 6.05 (s, 1H)
Example 2	80	420.0 [M+H]+	8.25 (s, 1H), 6.03 (s, 1H)